Cas no 92904-41-1 ([3-(2-Hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid)

• Product name: [3-(2-Hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid
• CAS No: 92904-41-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 999090
• PubChem ID: 262808

[3-(2-Hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid
• CHEMBL3182728
• SMR001527457
• 92904-41-1
• FZCUXHXSOMOLQL-UHFFFAOYSA-N
• NSC-96762
• [3-(2-hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid
• NSC96762
• DTXSID60294463
• MLS002608713
• 2-(3-(2-hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl)acetic acid
• SCHEMBL612010
• HMS3078J09
• [3-(2-Hydroxybut-3-yn-2-yl)-2,2-dimethylcyclobutyl]acetic acid

• Inchi： InChI=1S/C12H18O3/c1-5-12(4,15)9-6-8(7-10(13)14)11(9,2)3/h1,8-9,15H,6-7H2,2-4H3,(H,13,14)
• InChI Key： FZCUXHXSOMOLQL-UHFFFAOYSA-N
• SMILES： CC1(C(CC1C(C)(C#C)O)CC(=O)O)C

Computed Properties

• Exact Mass: 210.126
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 338.4°Cat760mmHg
• Flash Point: 172.7°C
• PSA: 57.53000
• LogP: 1.50760